Cas no 5805-28-7 (1H-Benzimidazole,2-heneicosyl-)

• Product Name: 1H-Benzimidazole,2-heneicosyl-
• CAS No: 5805-28-7
• MF: C₂₈H₄₈N₂
• MW: 412.694128036499
• CID: 380653
• PubChem ID: 237004
• Update Time: 2025-04-19

1H-Benzimidazole,2-heneicosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-heneicosyl-
• 2-henicosyl-1H-benzimidazole
• AC1L5XUT
• AC1Q4Y9Y
• AG-K-47136
• AR-1E1979
• CTK5A7789
• NSC40184
• NSC-40184
• 5805-28-7
• DTXSID30284997

• Inchi： 1S/C28H48N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25-28-29-26-23-21-22-24-27(26)30-28/h21-24H,2-20,25H2,1H3,(H,29,30)
• InChI Key： SFZYGITYRVDSJO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 412.38204
• Monoisotopic Mass: 412.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 12.2

Experimental Properties

• Density: 0.934
• Boiling Point: 558.4°C at 760 mmHg
• Flash Point: 271.1°C
• Refractive Index: 1.519
• PSA: 28.68
• LogP: 9.53720